Cas no 835891-09-3 (N-Cyclopentyl-N-(2-furylmethyl)propane-1,3-diamine)

• Product name: N-Cyclopentyl-N-(2-furylmethyl)propane-1,3-diamine
• CAS No: 835891-09-3
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 4717321

N-Cyclopentyl-N-(2-furylmethyl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-N-(2-furylmethyl)propane-1,3-diamine
• CBKinase1_011310
• CBKinase1_023710
• HMS1602M13
• 1,3-propanediamine, N-cyclopentyl-N-(2-furanylmethyl)-
• N'-cyclopentyl-N'-(furan-2-ylmethyl)propane-1,3-diamine
• N-Cyclopentyl-N-(2-furylmethyl)propane-1,3-diamine

• Inchi： 1S/C13H22N2O/c14-8-4-9-15(12-5-1-2-6-12)11-13-7-3-10-16-13/h3,7,10,12H,1-2,4-6,8-9,11,14H2
• InChI Key： QJLUAFKAADLDRO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN(CCCN)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 192
• Topological Polar Surface Area: 42.4